Cas no 84540-67-0 (Dansyl-DL-valine Cyclohexylammonium Salt)

• Product name: Dansyl-DL-valine Cyclohexylammonium Salt
• CAS No: 84540-67-0
• MF: C₂₃H₃₅N₃O₄S
• MW: 449.606704950333
• CID: 731553
• PubChem ID: 44134657

Dansyl-DL-valine Cyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-DL-valine, compound with cyclohexylamine (1:1)
• cyclohexanamine,2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylbutanoic acid
• DANSYL-DL-VALINE
• DANSYL-DL-VALINE CYCLOHEXYLAMMONIUM
• Dansyl-DL-valine cyclohexylammonium salt
• cyclohexanamine 2-(5-(dimethylamino)naphthalene-1-sulfonamido)-3-methylbutanoate
• Dansyl-DL-valine (cyclohexylammonium)
• 84540-67-0
• CS-0530554
• N-[5-(Dimethylamino)naphthalene-1-sulfonyl]valine--cyclohexanamine (1/1)
• HY-147180
• cyclohexanamine;2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylbutanoic acid
• DTXSID201004829
• 2-[5-(dimethylamino)naphthalene-1-sulfonamido]-3-methylbutanoic acid
• 42808-05-9
• DB-056802
• Dansyl-DL-valine Cyclohexylammonium Salt

• Inchi： InChI=1S/C17H22N2O4S.C6H13N/c1-11(2)16(17(20)21)18-24(22,23)15-10-6-7-12-13(15)8-5-9-14(12)19(3)4;7-6-4-2-1-3-5-6/h5-11,16,18H,1-4H3,(H,20,21);6H,1-5,7H2
• InChI Key： XAAKQPYBZYQKNA-UHFFFAOYSA-N
• SMILES： CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N

Computed Properties

• Exact Mass: 449.235
• Monoisotopic Mass: 449.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Melting Point: NA
• Boiling Point: 624.6°C at 760 mmHg
• Flash Point: 331.5°C
• PSA: 121.11000
• LogP: 5.74310

Dansyl-DL-valine Cyclohexylammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)